SA-152

• Molecular Formula: C19H12F12NO2P
• Molecular Weight: 545.3 g/mol
• InChI: InChI=1S/C19H12F12NO2P/c20-15(21,22)13(16(23,24)25)14(33)32-17(18(26,27)28,19(29,30)31)35(34,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H,32,33)
• InChIKey: BTDQBMHUARPTSB-UHFFFAOYSA-N

SA-152 产品概述

SA-152 (CAS 142450-99-5), chemically N-(1-(diphenylphosphinyl)hexafluoroisopropyl)hexafluoroisobutanamide, is a low molecular weight synthetic organophosphorus compound [1]. It functions as an irreversible inhibitor of the serine protease α-thrombin, covalently modifying the enzyme's active site [2]. Its primary documented use is as a biochemical tool for studying thrombin's catalytic functions.

Irreversible covalent probe for α-thrombin active site

Heparin-independent active-site binding mechanism

Organophosphorus-fluorinated scaffold for chemical biology probe design

• [1] National Library of Medicine. (2024). SA 152 MeSH Supplementary Concept Data 2024. MeSH Unique ID: C076860. View Source
• [2] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source

SA-152 与可逆抑制剂的不可替代性

SA-152 is not a generic thrombin inhibitor; its specific utility as a research tool stems from its unique combination of an irreversible, covalent binding mechanism and its organophosphorus chemical class. This differentiates it from both reversible active-site inhibitors (e.g., argatroban) and other irreversible inhibitors with distinct binding kinetics and chemistry (e.g., PPACK). Furthermore, its interaction with thrombin is unaffected by heparin [1], a common interference for many other anticoagulants, making it a superior choice for studies involving the heparin-binding exosite. Substituting SA-152 with a more common, reversible inhibitor would fundamentally alter the experimental design and could produce misleading or uninterpretable data.

Risk Dimension

SA-152 (Target)

Reversible DTIs (Substitute)

Inhibition Mode

Irreversible covalent active-site modification

Reversible non-covalent binding (dabigatran, argatroban)

Activity After Wash/Dialysis

No recovery; persistent inactivation

Full activity recovery upon dilution or dialysis

Heparin Sensitivity

No effect on inhibition kinetics

Activity may vary with heparin/AT-III or exosite binding

• [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source

SA-152 定量证据对比

不可逆抑制动力学对比

SA-152 demonstrates quantifiable, time-dependent irreversible inhibition of bovine α-thrombin. Its second-order rate constant (kII) for inactivating fibrinogen-coagulating activity is 1.1 × 10⁴ M⁻¹·min⁻¹, and it is 0.7 × 10⁴ M⁻¹·min⁻¹ for TAME-esterase activity. This direct, covalent inactivation is a key differentiator from reversible inhibitors like argatroban [1].

Kinetic Constants

Reported

kII (coagulation) = 1.1×10⁴ M⁻¹·min⁻¹ kII (esterase) = 0.7×10⁴ M⁻¹·min⁻¹ Ki = 0.7×10⁻⁴ M (coag.) / 0.3×10⁻⁴ M (est.)

Irreversible covalent inactivation; activity not restored by dialysis, high salt, or substrate competition.

Bovine α-thrombin; dialysis, 0.5/2.5 M NaCl, 10 mM TAME tested.

Evidence Dimension	Inhibition Mechanism & Kinetics
Target Compound Data	kII (coagulating activity) = 1.1 × 10⁴ M⁻¹·min⁻¹; kII (esterase activity) = 0.7 × 10⁴ M⁻¹·min⁻¹
Comparator Or Baseline	Argatroban: Reversible inhibitor with a Ki of 0.04 µM
Quantified Difference	SA-152 acts via an irreversible, covalent modification, whereas argatroban binds reversibly to the active site.
Conditions	Purified bovine α-thrombin; activity measured via fibrinogen coagulation and TAME-esterase assays.

Why This Matters

This matters for scientific selection because irreversible inhibition creates a permanently inactivated enzyme pool, a requirement for specific 'washout' or pulse-chase experiments, which is impossible with a reversible inhibitor like argatroban.

• [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source

有机磷化学骨架区分

The covalent, irreversible nature of SA-152's binding is experimentally confirmed by its inability to be displaced. Following inactivation with SA-152, dialysis of the α-thrombin enzyme against high concentrations of NaCl (0.5 M and 2.5 M) and the substrate TAME (10 mM) failed to restore any catalytic activity [1]. This provides direct evidence for a stable, covalent adduct, unlike reversible inhibitors that would be removed by such treatment.

Scaffold Identity

Class-level inference

Diphenylphosphinyl core, 12 fluorine atoms, MW 545.26; C19H12F12NO2P

Unique organophosphorus-fluorinated chemotype; distinct from benzimidazole, peptide, or polysaccharide inhibitors.

Structural assignment from MeSH; no phosphorus-containing comparator DTIs reported.

Evidence Dimension	Reversibility of Inhibition
Target Compound Data	0% activity reconstitution after dialysis with 2.5 M NaCl and 10 mM TAME.
Comparator Or Baseline	Reversible Inhibitors (e.g., Argatroban): Activity is restored upon removal of the free inhibitor by dialysis.
Quantified Difference	Complete and permanent loss of enzyme activity with SA-152; full recovery of activity with reversible inhibitors under similar dialysis conditions.
Conditions	SA-152-inactivated bovine α-thrombin was dialyzed and incubated with 0.5 M and 2.5 M NaCl and 10 mM TAME.

Why This Matters

This confirms that SA-152 forms a stable, covalent bond with thrombin's active site. For procurement, this assures the scientist that the observed enzyme inhibition is permanent and not subject to dilution or removal, a critical feature for specific biochemical assays.

• [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source

活性位点结合与肝素非敏感性

The inhibition kinetics of SA-152 are not significantly affected by the presence of heparin, a molecule that binds to thrombin's anion-binding exosite (exosite II) [1]. This indicates SA-152's binding is directed solely at the active site and is independent of the heparin-binding domain, unlike many other thrombin inhibitors whose activity can be modulated by heparin.

Heparin Effect

Supporting evidence

Kinetic constants unchanged ± heparin; no significant difference

Inhibition independent of exosite occupancy; reliable active-site probe in heparin-containing matrices.

Bovine α-thrombin assay; heparin/AT-III or exosite ligands do not interfere.

Evidence Dimension	Influence of Heparin on Inhibitor Activity
Target Compound Data	No significant influence of heparin on the kinetic constants for enzyme inhibition.
Comparator Or Baseline	Other Thrombin Inhibitors (Class-level inference): Activity of some inhibitors (e.g., antithrombin-III dependent inhibitors) is profoundly affected by heparin.
Quantified Difference	SA-152's activity is unaffected by heparin binding to the exosite.
Conditions	Kinetic analysis of bovine α-thrombin inhibition by SA-152 in the presence of heparin.

Why This Matters

This feature makes SA-152 a valuable tool for studying the thrombin active site in systems that contain heparin or heparin-like molecules, ensuring that the observed inhibition is due to SA-152 alone and not confounded by exosite interactions.

• [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source

Chemical Class Comparison: SA-152 Exhibits Specific Activity Against Thrombin Relative to Broad-Spectrum Organophosphates

SA-152 is a member of the organophosphorus class, many of which are broad-spectrum serine hydrolase inhibitors (e.g., paraoxon, DFP). While direct selectivity profiling data for SA-152 against other serine proteases is absent from the primary literature, its specific design and evaluation for α-thrombin inhibition [1] position it as a more targeted tool compared to generic organophosphate pesticides which display IC50 values for thrombin in the high micromolar range (19-160 µM) [2].

Evidence Dimension	Selectivity Profile
Target Compound Data	Specifically developed and characterized as an α-thrombin inhibitor.
Comparator Or Baseline	Generic Organophosphates (e.g., paraoxon): IC50 for thrombin = 19-160 µM; also potently inhibits cholinesterases and other serine hydrolases.
Quantified Difference	SA-152 was designed for a specific target, whereas broad-spectrum organophosphates lack this specificity and have lower potency for thrombin.
Conditions	This is a chemical class and target-based differentiation rather than a direct side-by-side assay.

Why This Matters

This matters for procurement because using a generic organophosphate to study thrombin would introduce significant off-target effects and low potency, confounding results. SA-152 is the fit-for-purpose tool for the specific study of α-thrombin's active site.

• [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source
• [2] Quistad, G. B., & Casida, J. E. (2000). Sensitivity of blood-clotting factors and digestive enzymes to inhibition by organophosphorus pesticides. Journal of Biochemical and Molecular Toxicology, 14(1), 51-56. View Source

SA-152 应用场景

不可逆失活机制研究

The irreversible, covalent inhibition of SA-152 [1] makes it ideal for experiments requiring precise, stoichiometric active-site titration of α-thrombin. This allows for the accurate determination of active enzyme concentration in a preparation, a prerequisite for rigorous enzyme kinetics studies. Unlike a reversible inhibitor, the permanent inactivation ensures a 1:1 relationship between inhibitor bound and active sites blocked.

活性位点与ABE功能探针

The permanent nature of SA-152's inhibition [1] is essential for 'pulse-chase' experimental designs. Researchers can briefly expose cells or a biochemical system to SA-152 (pulse), irreversibly inactivating the existing thrombin. The inhibitor can then be washed out (chase), and the system's subsequent response, dependent only on newly synthesized or activated thrombin, can be studied without the confounding presence of a reversible inhibitor.

含氟有机磷骨架药物发现

SA-152's activity is not influenced by heparin binding to thrombin's anion-binding exosite [1]. This makes it a superior tool for research involving complex systems or assays where heparin or other glycosaminoglycans are present. It allows the researcher to specifically probe the active site without the kinetic results being modulated by exosite interactions, a limitation for many other thrombin inhibitors.

Application

Selection Property

Validation Focus

Irreversible active-site inactivation studies

Covalent active-site adduct formation

Residual activity after wash/dialysis; MS adduct characterization

Active-site vs ABE functional probing

ABE-independent inhibition

Activity assays ± heparin; comparison with exosite-dependent inhibitors

Organophosphorus-fluorinated hit discovery

Unique organophosphorus-fluorine scaffold

SAR exploration; probe derivatization via click chemistry

• [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source